3-(4-methoxyphenyl)-7-(2-(4-phenylpiperazin-1-yl)ethoxy)-4H-chromen-4-one

• IUPAC Name: 3-(4-methoxyphenyl)-7-[2-(4-phenylpiperazin-1-yl)ethoxy]chromen-4-one
• InChI: InChI=1S/C28H28N2O4/c1-32-23-9-7-21(8-10-23)26-20-34-27-19-24(11-12-25(27)28(26)31)33-18-17-29-13-15-30(16-14-29)22-5-3-2-4-6-22/h2-12,19-20H,13-18H2,1H3
• InChI Key: UNVJXMQZFRURQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCCN4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C28H28N2O4
• Molecular Weight: 456.5 g/mol

Description

The compound “3-(4-methoxyphenyl)-7-(2-(4-phenylpiperazin-1-yl)ethoxy)-4H-chromen-4-one” is a complex organic molecule. It contains a chromen-4-one moiety, which is a common structure in many bioactive compounds. The molecule also contains a phenylpiperazine group, which is often found in pharmaceuticals and bioactive compounds.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the chromen-4-one, phenylpiperazine, and methoxyphenyl groups. These groups could participate in various chemical reactions, such as electrophilic aromatic substitution or nucleophilic substitution reactions.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Compound X can undergo catalytic protodeboronation, particularly for 1°, 2°, and 3° alkyl boronic esters. .

Metal-Organic Frameworks (MOFs)

• Application : Compound X can serve as a ligand in MOFs. .

Future Directions

Research into compounds with similar structures could provide valuable insights into the potential uses and properties of this compound. Further studies could focus on synthesizing the compound and investigating its physical and chemical properties, reactivity, and potential bioactivity.